Cas no 1702-42-7 (Tributylmethylphosphonium Iodide)

Tributylmethylphosphonium iodide is a quaternary phosphonium salt with the chemical formula \( C_{13}H_{30}P^+I^- \). It is commonly utilized as a phase-transfer catalyst (PTC) in organic synthesis due to its ability to facilitate reactions between immiscible phases. The compound exhibits high thermal stability and solubility in various organic solvents, making it suitable for applications in nucleophilic substitutions, polymerizations, and other catalytic processes. Its robust structure ensures consistent performance under demanding reaction conditions. Additionally, tributylmethylphosphonium iodide is valued for its efficiency in enhancing reaction rates and yields, particularly in alkylation and polymerization reactions. The product is typically supplied as a crystalline solid, ensuring ease of handling and storage.
Tributylmethylphosphonium Iodide structure
1702-42-7 structure
Product Name:Tributylmethylphosphonium Iodide
CAS No:1702-42-7
MF:C13H30IP
MW:344.255537509918
MDL:MFCD00031626
CID:229309
PubChem ID:87573399
Update Time:2025-05-19

Tributylmethylphosphonium Iodide Chemical and Physical Properties

Names and Identifiers

    • Phosphonium,tributylmethyl-, iodide (1:1)
    • METHYLTRIBUTYLPHOSPHONIUM IODIDE
    • tributyl(methyl)phosphanium,iodide
    • M1455
    • P1,4,4,4I
    • HISHICOLIN PX-4MI
    • TRIBUTYLMETHYLPHOSPHONIUM IODIDE
    • METHYLTRI-N-BUTYLPHOSPHONIUM IODIDE
    • METHYLTRIBUTYLPHOSPHONIUMIODIDE
    • tributyl(methyl)phosphanium iodide
    • NSC41941
    • Phosphonium, tributylmethyl-, iodide (1:1)
    • S12380
    • tributyl(methyl)phosphanium;iodide
    • MFCD00031626
    • 1702-42-7
    • FT-0633782
    • J-010608
    • NSC 41941
    • SCHEMBL553389
    • AKOS015833281
    • DTXSID20375025
    • NSC-41941
    • CS-0152431
    • AKOS024333886
    • RLZMYANQLOCZOB-UHFFFAOYSA-M
    • WS-03262
    • DB-043815
    • Tributylmethylphosphonium Iodide
    • MDL: MFCD00031626
    • Inchi: 1S/C13H30P.HI/c1-5-8-11-14(4,12-9-6-2)13-10-7-3;/h5-13H2,1-4H3;1H/q+1;/p-1
    • InChI Key: RLZMYANQLOCZOB-UHFFFAOYSA-M
    • SMILES: [I-].[P+](C)(CCCC)(CCCC)CCCC

Computed Properties

  • Exact Mass: 344.11300
  • Monoisotopic Mass: 344.113
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 9
  • Complexity: 98.6
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Not determined
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 13.59000
  • LogP: 2.03810
  • Solubility: Not determined

Tributylmethylphosphonium Iodide Security Information

Tributylmethylphosphonium Iodide Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Tributylmethylphosphonium Iodide Pricemore >>

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Additional information on Tributylmethylphosphonium Iodide

Tributylmethylphosphonium Iodide (CAS No. 1702-42-7): A Comprehensive Overview

Tributylmethylphosphonium Iodide, with the chemical formula (C8H19OP)2I, is a quaternary phosphonium salt that has garnered significant attention in the field of organic synthesis and material science. Its CAS number, CAS No. 1702-42-7, uniquely identifies it in chemical databases and literature, facilitating precise referencing in research and industrial applications. This compound is widely recognized for its role as a phase-transfer catalyst, a bulking agent in pharmaceutical formulations, and a precursor in the synthesis of various organophosphorus compounds.

The< strong>Tributylmethylphosphonium Iodide molecule consists of a central phosphorus atom coordinated to three butyl groups and one methyl group, forming a tetrahedral geometry. The iodide anion provides stability to the compound, making it highly soluble in both polar and non-polar solvents. This unique solubility profile enhances its utility in diverse chemical reactions, particularly in systems where immiscible phases are involved.

In recent years, the applications of Tributylmethylphosphonium Iodide have expanded into advanced materials and nanotechnology. Researchers have explored its potential as a ligand in transition metal catalysis, where it aids in stabilizing reactive intermediates and improving reaction yields. The compound's ability to form stable complexes with metals has been leveraged in the development of novel catalysts for cross-coupling reactions, which are pivotal in constructing complex organic molecules.

One of the most notable recent advancements involves the use of Tributylmethylphosphonium Iodide in polymer chemistry. Its incorporation into polymer matrices has been shown to enhance thermal stability and mechanical strength. This has opened up new avenues for developing high-performance polymers suitable for extreme environments, such as aerospace and automotive industries. The compound acts as a cross-linking agent, improving the durability and flexibility of polymers while maintaining their structural integrity.

The pharmaceutical industry has also benefited from the incorporation of Tributylmethylphosphonium Iodide. Its role as a bulking agent in drug formulations has been investigated for improving bioavailability and patient compliance. Additionally, its ability to facilitate nucleophilic substitution reactions has made it valuable in the synthesis of active pharmaceutical ingredients (APIs). Recent studies have highlighted its use in the preparation of protease inhibitors, which are critical in treating chronic diseases such as HIV and cancer.

In the realm of organic synthesis, Tributylmethylphosphonium Iodide serves as an effective phase-transfer catalyst. It enables reactions between normally immiscible reactants by shuttling ions between aqueous and organic phases. This capability is particularly useful in asymmetric synthesis, where chiral catalysts are employed to produce enantiomerically pure compounds. The compound's efficiency in these processes has been demonstrated in the synthesis of chiral auxiliaries and ligands used in asymmetric hydrogenation and epoxidation reactions.

The environmental impact of using Tributylmethylphosphonium Iodide has also been a subject of research. While it is generally considered to be biodegradable under certain conditions, its persistence in aquatic environments has raised concerns about potential ecological effects. Efforts are underway to develop greener alternatives that minimize environmental impact while maintaining efficacy. These efforts include exploring biodegradable phosphonium salts and optimizing reaction conditions to reduce waste generation.

The future prospects for Tributylmethylphosphonium Iodide are promising, with ongoing research focusing on expanding its applications into renewable energy technologies. Its role as a component in electrolyte formulations for lithium-ion batteries has been explored, where it contributes to improved ionic conductivity and battery cycle life. Additionally, its potential use in organic photovoltaics (OPVs) is being investigated for developing more efficient solar cells.

In conclusion, Tributylmethylphosphonium Iodide (CAS No. 1702-42-7) is a versatile compound with a wide range of applications across multiple scientific disciplines. Its unique properties make it indispensable in organic synthesis, material science, pharmaceuticals, and emerging technologies such as renewable energy solutions. As research continues to uncover new uses for this compound, its significance is expected to grow further, solidifying its place as a cornerstone of modern chemical innovation.

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